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Compound of Interest

Compound Name: HS56

Cat. No.: B607979 Get Quote

Initial research indicates that "HS56" is not a chemical substance but rather a model number

for a hedge trimmer manufactured by STIHL. This guidance, therefore, pertains to the proper

disposal of the STIHL HS 56 hedge trimmer and its associated operational fluids, adapted for a

laboratory or research setting's safety and procedural standards.

Proper Disposal Procedures for STIHL HS 56 Hedge
Trimmer and Associated Fluids
This document provides a step-by-step guide for the safe and environmentally responsible

disposal of the STIHL HS 56 hedge trimmer and its operational fluids, including fuel

(gasoline/oil mixture) and lubricants.

Pre-Disposal Decontamination and Component
Segregation
Before disposing of the hedge trimmer, it is crucial to separate its components and

decontaminate the parts that have come into contact with hazardous materials.

Experimental Protocol: Hedge Trimmer Decommissioning

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

nitrile gloves, and a lab coat.

Secure the Equipment: Ensure the hedge trimmer is on a stable surface in a well-ventilated

area, away from ignition sources.
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Fuel Removal:

Empty the fuel tank into a designated, clearly labeled hazardous waste container for

flammable liquids.

After emptying the tank, start the engine and let it run at idle until it stops. This ensures

that all fuel is consumed from the carburetor and fuel lines.

Lubricant Removal: If the gearbox contains grease or oil, consult the user manual for

instructions on how to safely drain it into a separate, labeled hazardous waste container for

used oil.

Component Segregation:

Remove the battery (if applicable for a cordless model) and follow specific battery

recycling protocols.

Separate plastic components from metal components for recycling or disposal according

to institutional and local regulations.

Clean the cutting blades with a suitable solvent to remove any residual lubricants or plant

matter. Dispose of the cleaning materials as hazardous waste.

Waste Characterization and Segregation
Properly categorize the waste streams generated from the decommissioning process.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Description
Hazard
Classification

Recommended
Container

Used Fuel
Gasoline and two-

stroke oil mixture
Flammable, Toxic

Tightly sealed, labeled

container for

flammable liquid

waste

Used Lubricants
Gearbox grease, bar

and chain oil

Non-flammable

(typically),

Environmental Hazard

Labeled container for

used oil

Contaminated

Materials

Gloves, wipes,

absorbent pads used

for cleaning

Dependent on

contaminant (e.g.,

flammable if used with

fuel)

Labeled container for

solid hazardous waste

Hedge Trimmer

Chassis

Metal and plastic

components

Non-hazardous (after

decontamination)

Designated scrap

metal and plastic

recycling bins

Battery
Lithium-ion or other

type

Varies by type (e.g.,

reactive, heavy

metals)

Designated battery

recycling container

Disposal Procedures
Adhere to your institution's and local hazardous waste disposal regulations.

Hazardous Waste: The collected used fuel, lubricants, and contaminated materials must be

disposed of through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company. Do not pour fuel or lubricants down the drain or

dispose of them in regular trash.

Decontaminated Components: Once cleaned and free of hazardous residues, the metal and

plastic parts of the hedge trimmer can typically be recycled. Check with your local recycling

facility for their specific requirements.
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Batteries: Lithium-ion batteries should never be disposed of in regular trash as they can

cause fires. They must be taken to a designated battery recycling facility.

Workflow for Disposal of HS56 Hedge Trimmer and
Fluids
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Start: Decommission HS56 Hedge Trimmer

Don Appropriate PPE
(Gloves, Safety Glasses)

Drain Fuel into
Hazardous Waste Container

Run Engine Until Dry
to Clear Fuel Lines

Dispose of Hazardous Waste
(Fuel, Oil, Contaminated PPE)

via EHS Office

Drain Lubricants into
Used Oil Container

Segregate Components
(Battery, Plastics, Metals)

Clean Decontaminated Parts

Recycle Decontaminated
Components and Battery

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe decommissioning and disposal of a hedge trimmer and its fluids.
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Safety Considerations
Flammability: Gasoline is highly flammable. Perform all fuel-handling procedures in a well-

ventilated area away from open flames, sparks, or other ignition sources.

Inhalation Hazard: Avoid inhaling fuel vapors.

Skin Contact: Avoid prolonged skin contact with fuels and lubricants. Wash hands thoroughly

after handling.

Environmental Protection: Prevent spills of fuel and lubricants. Do not allow them to enter

soil or water systems. In case of a spill, use an appropriate spill kit to contain and clean it up,

and dispose of the cleanup materials as hazardous waste.

To cite this document: BenchChem. [Clarification of "HS56" Identity]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b607979#hs56-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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